Cas no 2307783-21-5 (cis-2-fluorocyclobutanesulfonyl chloride)

• Product Name: cis-2-fluorocyclobutanesulfonyl chloride
• CAS No: 2307783-21-5
• MF: C₄H₆ClFO₂S
• MW: 172.605642795563
• CID: 5107756
• Update Time: 2026-03-03

cis-2-fluorocyclobutanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanesulfonyl chloride, 2-fluoro-, (1R,2S)-rel-
• cis-2-fluorocyclobutanesulfonyl chloride

• Inchi： 1S/C4H6ClFO2S/c5-9(7,8)4-2-1-3(4)6/h3-4H,1-2H2/t3-,4+/m0/s1
• InChI Key： MBCWYXRUYHCUIL-IUYQGCFVSA-N
• SMILES： [C@@H]1(S(Cl)(=O)=O)CC[C@@H]1F

Additional information on cis-2-fluorocyclobutanesulfonyl chloride

Introduction to cis-2-Fluorocyclobutanesulfonyl Chloride (CAS No. 2307783-21-5)

cis-2-Fluorocyclobutanesulfonyl chloride (CAS No. 2307783-21-5) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a cyclobutane ring with a fluorine substituent and a sulfonyl chloride functional group. The combination of these features makes it a valuable reagent for various synthetic transformations and chemical reactions.

The cis configuration of the cyclobutane ring in cis-2-fluorocyclobutanesulfonyl chloride imparts specific stereochemical properties that are crucial for its reactivity and selectivity in chemical processes. The presence of the fluorine atom enhances the compound's stability and reactivity, making it an attractive candidate for the synthesis of complex organic molecules and pharmaceutical intermediates.

Recent studies have highlighted the potential applications of cis-2-fluorocyclobutanesulfonyl chloride in the development of novel drugs and materials. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used as an efficient electrophilic fluorinating agent in the synthesis of fluorinated pharmaceuticals. The unique reactivity profile of cis-2-fluorocyclobutanesulfonyl chloride allows for the selective introduction of fluorine atoms into target molecules, which can significantly enhance their biological activity and pharmacological properties.

In addition to its use in pharmaceutical research, cis-2-fluorocyclobutanesulfonyl chloride has also shown promise in materials science. A recent paper in Advanced Materials reported the use of this compound in the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength. The sulfonyl chloride functional group facilitates cross-linking reactions, leading to the formation of robust polymer networks that are suitable for various industrial applications.

The synthesis of cis-2-fluorocyclobutanesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-fluorocyclobutanol with thionyl chloride to form the corresponding sulfinyl chloride intermediate, followed by oxidation to yield the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the structure and purity of cis-2-fluorocyclobutanesulfonyl chloride.

The safety and handling of cis-2-fluorocyclobutanesulfonyl chloride are critical considerations for researchers working with this compound. As with many sulfonyl chlorides, it is highly reactive and can release toxic fumes when exposed to moisture or heat. Therefore, it is important to handle cis-2-fluorocyclobutanesulfonyl chloride under inert conditions and with appropriate personal protective equipment (PPE) to ensure laboratory safety.

In conclusion, cis-2-fluorocyclobutanesulfonyl chloride (CAS No. 2307783-21-5) is a versatile and powerful reagent with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an indispensable tool for scientists seeking to develop innovative solutions to complex chemical challenges. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.